Cas no 874801-05-5 (Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate)
Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate
- Z354475926
- tert-Butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]-piperazine-1-carboxylate
- Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate
-
- MDL: MFCD05664816
- Inchi: 1S/C18H27FN2O4/c1-18(2,3)25-17(23)21-10-8-20(9-11-21)12-15(22)13-24-16-6-4-14(19)5-7-16/h4-7,15,22H,8-13H2,1-3H3
- InChI Key: RLDWIYHFCSVJDX-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OCC(CN1CCN(C(=O)OC(C)(C)C)CC1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 414
- Topological Polar Surface Area: 62.2
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 481.7±45.0 °C at 760 mmHg
- Flash Point: 245.1±28.7 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB419064-1 g |
tert-Butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate |
874801-05-5 | 1g |
€221.00 | 2023-06-16 | ||
| Apollo Scientific | PC300527-1g |
tert-Butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate |
874801-05-5 | 1g |
£170.00 | 2025-02-21 | ||
| abcr | AB419064-1g |
tert-Butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate; . |
874801-05-5 | 1g |
€218.00 | 2024-04-16 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528333-1g |
Tert-butyl 4-(3-(4-fluorophenoxy)-2-hydroxypropyl)piperazine-1-carboxylate |
874801-05-5 | 98% | 1g |
¥1280.00 | 2024-04-27 |
Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate
Comprehensive Overview of Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate (CAS No. 874801-05-5)
Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate (CAS No. 874801-05-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a piperazine core modified with a 4-fluorophenoxy group and a hydroxypropyl side chain, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and inflammatory pathways.
The growing demand for piperazine derivatives in drug development has placed compounds like Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate at the forefront of scientific inquiry. With the rise of personalized medicine and the need for novel therapeutic agents, this compound's role in creating small-molecule inhibitors and receptor modulators cannot be overstated. Its carboxylate and fluorophenoxy functionalities contribute to its ability to interact with biological targets, making it a valuable tool for researchers exploring new treatments for chronic diseases.
One of the most frequently asked questions about CAS No. 874801-05-5 revolves around its synthetic routes and purity standards. High-purity samples of this compound are essential for reproducible results in preclinical studies. Advanced chromatographic techniques, such as HPLC and LC-MS, are often employed to ensure its quality. Additionally, the compound's stability under various storage conditions is a critical consideration for laboratories and pharmaceutical companies aiming to incorporate it into their workflows.
In the context of green chemistry, researchers are exploring eco-friendly synthetic methods for producing Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate. Sustainable catalysts and solvent-free reactions are among the innovative approaches being tested to minimize environmental impact. This aligns with the broader industry trend toward reducing waste and improving energy efficiency in chemical manufacturing. Such advancements not only enhance the compound's appeal but also address regulatory and safety concerns.
The pharmacological potential of piperazine-based compounds like CAS No. 874801-05-5 extends to their use in central nervous system (CNS) research. Studies suggest that modifications to the piperazine scaffold can influence blood-brain barrier permeability, a crucial factor in developing drugs for neurodegenerative disorders. As the global burden of conditions like Alzheimer's and Parkinson's disease grows, the importance of such intermediates in drug discovery pipelines becomes increasingly evident.
Another area of interest is the compound's role in structure-activity relationship (SAR) studies. By systematically altering its functional groups, scientists can optimize its interactions with specific biological targets. This approach has led to breakthroughs in designing selective serotonin reuptake inhibitors (SSRIs) and other psychotropic agents. The 4-fluorophenoxy moiety, in particular, has been linked to enhanced binding affinity in certain receptor subtypes.
From a commercial perspective, the supply chain for Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate is evolving to meet the needs of global research institutions. Reliable suppliers now offer custom synthesis services, ensuring access to high-quality batches tailored to specific research requirements. This flexibility is vital for accelerating drug discovery timelines and fostering collaboration across academic and industrial sectors.
Looking ahead, the integration of artificial intelligence (AI) in chemical research may further unlock the potential of CAS No. 874801-05-5. Predictive modeling and machine learning algorithms can help identify novel derivatives with improved pharmacokinetic properties. As the scientific community continues to explore this compound's applications, its significance in advancing human health and well-being remains undeniable.
874801-05-5 (Tert-butyl 4-[3-(4-fluorophenoxy)-2-hydroxypropyl]piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)